Cas no 879806-87-8 ((2Z)-2-[(4-chlorophenyl)methylidene]-6-(2-oxopropoxy)-1-benzofuran-3-one)

• Product Name: (2Z)-2-[(4-chlorophenyl)methylidene]-6-(2-oxopropoxy)-1-benzofuran-3-one
• CAS No: 879806-87-8
• MF: C₁₈H₁₃ClO₄
• MW: 328.746424436569
• CID: 5421624
• PubChem ID: 1832389
• Update Time: 2025-06-15

(2Z)-2-[(4-chlorophenyl)methylidene]-6-(2-oxopropoxy)-1-benzofuran-3-one Chemical and Physical Properties

Names and Identifiers

• (2Z)-2-[(4-chlorophenyl)methylidene]-6-(2-oxopropoxy)-1-benzofuran-3-one

• Inchi： 1S/C18H13ClO4/c1-11(20)10-22-14-6-7-15-16(9-14)23-17(18(15)21)8-12-2-4-13(19)5-3-12/h2-9H,10H2,1H3
• InChI Key： HCJKLUMRSQOCIE-UHFFFAOYSA-N
• SMILES： O1C2=CC(OCC(=O)C)=CC=C2C(=O)C1=CC1=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 328.0502366g/mol
• Monoisotopic Mass: 328.0502366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 493
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 52.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids Aurone flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids

Additional information on (2Z)-2-[(4-chlorophenyl)methylidene]-6-(2-oxopropoxy)-1-benzofuran-3-one

Introduction to (2Z)-2-[(4-chlorophenyl)methylidene]-6-(2-oxopropoxy)-1-benzofuran-3-one (CAS No. 879806-87-8)

Compound with the chemical name (2Z)-2-[(4-chlorophenyl)methylidene]-6-(2-oxopropoxy)-1-benzofuran-3-one and the CAS number 879806-87-8 represents a significant molecule in the field of pharmaceutical chemistry. This compound belongs to the benzofuran class of heterocyclic compounds, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a chlorophenyl group and an oxopropoxy moiety, contribute to its unique chemical properties and biological interactions.

The benzofuran core is a well-known scaffold in medicinal chemistry, often exhibiting pharmacological properties such as anti-inflammatory, antimicrobial, and antitumor activities. The specific substitution pattern in (2Z)-2-[(4-chlorophenyl)methylidene]-6-(2-oxopropoxy)-1-benzofuran-3-one, including the 4-chlorophenyl substituent and the 2-oxopropoxy group, enhances its potential as a lead compound for drug development. These structural elements are known to influence both the solubility and bioavailability of the compound, making it a promising candidate for further investigation.

In recent years, there has been growing interest in exploring novel benzofuran derivatives for their therapeutic potential. Research has shown that modifications in the benzofuran ring can significantly alter its biological activity. For instance, studies have demonstrated that compounds with halogenated aromatic rings exhibit enhanced binding affinity to biological targets, which is crucial for developing effective pharmaceuticals. The presence of a 4-chlorophenyl group in (2Z)-2-[(4-chlorophenyl)methylidene]-6-(2-oxopropoxy)-1-benzofuran-3-one is likely to contribute to its interaction with specific enzymes or receptors, thereby modulating biological pathways.

The 2-oxopropoxy group in this compound adds another layer of complexity to its pharmacological profile. This functional group is known to enhance the metabolic stability of molecules by protecting them from rapid degradation. Additionally, it can influence the compound's solubility in both aqueous and lipid environments, which is critical for drug delivery systems. The combination of these structural features makes (2Z)-2-[(4-chlorophenyl)methylidene]-6-(2-oxopropoxy)-1-benzofuran-3-one a versatile molecule with potential applications in various therapeutic areas.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy before conducting expensive experimental trials. Molecular docking studies have been particularly useful in understanding how (2Z)-2-[(4-chlorophenyl)methylidene]-6-(2-oxopropoxy)-1-benzofuran-3-one interacts with target proteins. These studies suggest that the compound may inhibit certain enzymes involved in inflammatory pathways, making it a candidate for treating conditions such as rheumatoid arthritis or inflammatory bowel disease.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include condensation reactions between aromatic aldehydes and ketones, followed by functional group transformations such as hydroxylation and etherification. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to introduce the desired substituents efficiently. The development of efficient synthetic routes is crucial for scaling up production and making this compound commercially viable.

Evaluation of the pharmacokinetic properties of (2Z)-2-[(4-chlorophenyl)methylidene]-6-(2-oxopropoxy)-1-benzofuran-3-one is essential for understanding its potential as a drug candidate. Studies have shown that compounds with appropriate metabolic stability exhibit better bioavailability and longer half-lives in vivo. The presence of the 2-oxopropoxy group is expected to enhance metabolic stability by preventing rapid degradation by cytochrome P450 enzymes. Additionally, pharmacokinetic studies can provide insights into the compound's distribution, excretion, and potential side effects.

The toxicological profile of this compound is another critical aspect that needs thorough investigation before it can be considered for clinical use. Acute toxicity studies are conducted to assess the immediate effects of exposure to high doses of the compound. Chronic toxicity studies provide information on long-term exposure effects on various organ systems. These studies help determine safe dosage ranges and identify potential toxicities that need to be addressed before proceeding to clinical trials.

In conclusion, (CAS No. 879806-87-8) represents a promising molecule with significant therapeutic potential due to its unique structural features and biological activities. The presence of a chlorophenyl group and an oxopropoxy moiety enhances its interaction with biological targets and improves its pharmacokinetic properties. Further research is needed to fully elucidate its mechanism of action and safety profile, but preliminary studies suggest that it could be a valuable lead compound for developing new pharmaceuticals.